c-Met degrader-1

• Molecular Formula: C45H53N7O3
• Molecular Weight: 739.9 g/mol
• InChI: InChI=1S/C45H53N7O3/c46-26-33-6-4-8-38(21-33)41-11-12-43(54)52(50-41)29-34-7-5-9-39(22-34)44-47-27-40(28-48-44)55-30-32-13-16-51(17-14-32)15-3-1-2-10-42(53)49-31-45-23-35-18-36(24-45)20-37(19-35)25-45/h4-9,11-12,21-22,27-28,32,35-37H,1-3,10,13-20,23-25,29-31H2,(H,49,53)
• InChIKey: ZQWAQMKEQIQODJ-UHFFFAOYSA-N

PROTAC c-Met degrader-1 (Met-DD4): A Selective, Orally Bioavailable c-Met Degrader for Gastric Cancer Research

PROTAC c-Met degrader-1 (Compound Met-DD4) is a potent and orally bioavailable Proteolysis-Targeting Chimera (PROTAC) molecule designed to selectively induce the degradation of the c-Met receptor tyrosine kinase. Unlike traditional small molecule inhibitors that merely block kinase activity, this heterobifunctional compound recruits the E3 ubiquitin ligase machinery to tag c-Met for proteasomal degradation, leading to the complete elimination of both kinase-dependent and -independent signaling functions. In preclinical models, PROTAC c-Met degrader-1 demonstrates robust c-Met degradation in MKN-45 gastric cancer cells with a DC50 of 6.21 nM and exhibits potent antiproliferative activity with an IC50 of 4.37 nM [1]. The compound is orally active and has shown significant antitumor efficacy in MKN-45 xenograft mouse models, making it a valuable tool for investigating c-Met-addicted cancers and overcoming resistance mechanisms associated with traditional c-Met inhibitors .

Targeted protein degradation studies

c-Met-addicted gastric cancer cell models

Kinase inhibitor resistance research

Oral in vivo pharmacology studies

• [1] Ying S, Chi H, Wu X, Zeng P, Chen J, Fu T, Fu W, Zhang P, Tan W. Selective and Orally Bioavailable c‑Met PROTACs for the Treatment of c‑Met-Addicted Cancer. J Med Chem. 2024 Oct 10;67(19):17053-17069. View Source

Why Generic c-Met Inhibitors and Alternative PROTACs Cannot Substitute for PROTAC c-Met degrader-1

Generic substitution of c-Met-targeting agents is not scientifically valid due to fundamental mechanistic and pharmacological differences. Traditional ATP-competitive c-Met inhibitors (e.g., crizotinib, capmatinib) solely block kinase activity but are often rendered ineffective by acquired resistance mutations or bypass signaling [1]. In contrast, PROTAC c-Met degrader-1 eliminates the entire c-Met protein via the ubiquitin-proteasome system, eradicating both enzymatic and scaffolding functions, a mechanism that has been shown to overcome resistance in preclinical models. Furthermore, alternative c-Met PROTACs exhibit significant variability in potency, selectivity, and crucially, oral bioavailability—a parameter that is often absent or poor in many PROTAC candidates [2]. For example, some potent c-Met PROTACs like degrader-6 exhibit picomolar DC50 values but lack reported oral bioavailability data, while others like PRO-6E demonstrate only partial degradation (max 81.9% at 1 µM) [3]. PROTAC c-Met degrader-1 is specifically validated as both orally bioavailable and capable of achieving robust tumor growth inhibition in vivo, making it a distinct and non-interchangeable research tool for studying c-Met-addicted cancers, particularly gastric cancer models .

ATP-competitive c-Met inhibitors may not replicate degradation-driven pathway responses.

Alternative c-Met PROTACs may lack oral PK data, limiting in vivo research transfer.

PROTAC potency and selectivity variability may shift degradation profiles; validation required.

• [1] Ying S, Chi H, Wu X, Zeng P, Chen J, Fu T, Fu W, Zhang P, Tan W. Selective and Orally Bioavailable c‑Met PROTACs for the Treatment of c‑Met-Addicted Cancer. J Med Chem. 2024 Oct 10;67(19):17053-17069. View Source
• [2] Garber K. The PROTAC gold rush. Nat Biotechnol. 2022 Jan;40(1):12-16. View Source
• [3] MedChemExpress. PROTAC c-Met degrader-6 (HY-162315) Product Datasheet. View Source

PROTAC c-Met degrader-1: Head-to-Head Quantitative Evidence for Scientific Selection

Potency Comparison: PROTAC c-Met degrader-1 (Met-DD4) vs. PRO-6E in c-Met Degradation

PROTAC c-Met degrader-1 (Met-DD4) induces c-Met degradation with a DC50 of 6.21 nM in MKN-45 cells, representing a >160-fold improvement in potency compared to the alternative c-Met PROTAC, PRO-6E, which requires a concentration of 1 µM (1000 nM) to achieve only partial (81.9%) maximum degradation in the same cell line [1]. This quantitative difference directly translates to the ability of PROTAC c-Met degrader-1 to potently inhibit cell proliferation (IC50 = 4.37 nM), whereas PRO-6E's degradation is insufficient to achieve comparable antiproliferative effects at low nanomolar concentrations.

Degradation potency

Head-to-head

Met-DD4 DC50 6.21 nM vs. PRO-6E max 81.9% at 1 µM (>160-fold)

Reported degradation potency context; supports cell-based assay selection.

MKN-45 cell model; Western blot analysis.

Evidence Dimension	c-Met Degradation Potency
Target Compound Data	DC50 = 6.21 nM
Comparator Or Baseline	PRO-6E: Max degradation 81.9% at 1 µM (1000 nM); no DC50 reported
Quantified Difference	>160-fold improvement in potency (6.21 nM vs. >1000 nM)
Conditions	MKN-45 human gastric cancer cell line; Western blot analysis for degradation; CCK-8 assay for proliferation

Why This Matters

Researchers studying c-Met-addicted cancers require potent, complete degradation of the target protein; compounds with weak or partial degradation may fail to recapitulate the full therapeutic potential of c-Met ablation.

• [1] Ying S, Chi H, Wu X, Zeng P, Chen J, Fu T, Fu W, Zhang P, Tan W. Selective and Orally Bioavailable c‑Met PROTACs for the Treatment of c‑Met-Addicted Cancer. J Med Chem. 2024 Oct 10;67(19):17053-17069. View Source

Pharmacological Differentiation: Oral Bioavailability of PROTAC c-Met degrader-1 vs. c-Met Degrader-6

A critical and quantifiable differentiator for PROTAC c-Met degrader-1 (Met-DD4) is its validated oral bioavailability, a property that is explicitly documented in peer-reviewed literature and enables convenient in vivo dosing [1]. In contrast, the more potent c-Met PROTAC degrader-6, despite exhibiting superior in vitro degradation DC50 values (0.45-0.52 nM in EBC-1 and Hs746T cells), lacks any reported data on oral bioavailability or pharmacokinetic properties [2]. This absence of PK data represents a significant barrier to its utility for in vivo studies, particularly those requiring oral administration. PROTAC c-Met degrader-1's oral bioavailability has been demonstrated to translate into significant antitumor efficacy in MKN-45 xenograft mouse models, providing a complete, validated workflow from in vitro degradation to in vivo tumor growth inhibition [1].

Oral in vivo applicability

Class-level

Met-DD4 orally active, MKN-45 xenograft tumor inhibition; Degrader-6 no oral PK data reported.

Supports oral-dosing research workflow; PK data needed for comparator.

In vivo model selection may vary.

Evidence Dimension	Oral Bioavailability and In Vivo Applicability
Target Compound Data	Orally active; demonstrated tumor growth inhibition in MKN-45 xenograft models following oral administration
Comparator Or Baseline	PROTAC c-Met degrader-6: Oral bioavailability not reported; in vivo efficacy data not provided
Quantified Difference	Qualitative difference: Validated oral bioavailability vs. unknown/not reported
Conditions	MKN-45 xenograft mouse models for Met-DD4; no in vivo data reported for degrader-6

Why This Matters

For preclinical drug discovery programs, a compound's oral bioavailability is often a prerequisite for further development; a more potent but non-orally bioavailable compound is of limited utility for in vivo pharmacology studies requiring oral dosing.

• [1] Ying S, Chi H, Wu X, Zeng P, Chen J, Fu T, Fu W, Zhang P, Tan W. Selective and Orally Bioavailable c‑Met PROTACs for the Treatment of c‑Met-Addicted Cancer. J Med Chem. 2024 Oct 10;67(19):17053-17069. View Source
• [2] MedChemExpress. PROTAC c-Met degrader-6 (HY-162315) Product Datasheet. View Source

Mechanism of Action Differentiation: c-Met Degradation vs. ATP-Competitive Inhibition

PROTAC c-Met degrader-1 (Met-DD4) achieves its antiproliferative effects through the catalytic degradation of the c-Met protein (DC50 = 6.21 nM, IC50 = 4.37 nM), a mechanism fundamentally distinct from traditional ATP-competitive c-Met inhibitors like crizotinib [1]. This mechanistic differentiation is crucial because c-Met degradation eliminates all protein functions, including scaffolding roles that are independent of kinase activity and are often implicated in resistance to kinase inhibitors [2]. While a direct head-to-head comparison of resistance profiles is not available in the primary literature for Met-DD4, the class-level inference from the PROTAC field is that degraders are less susceptible to acquired resistance mutations within the kinase domain that frequently render ATP-competitive inhibitors ineffective [3]. Furthermore, the related c-Met degrader compound H11 has been explicitly noted to potentially overcome resistance to type Ib inhibitors, reinforcing this class-level advantage for degraders [4].

Target engagement mechanism

Class-level

Protein degradation (DC50 6.21 nM) vs. kinase inhibition; eliminates scaffolding functions.

Mechanism-based study fit; may address inhibitor resistance models.

Resistance context requires validation.

Evidence Dimension	Mechanism of Target Engagement and Resistance Potential
Target Compound Data	Induces degradation of c-Met protein (DC50 = 6.21 nM) and inhibits MKN-45 proliferation (IC50 = 4.37 nM)
Comparator Or Baseline	ATP-competitive c-Met inhibitors (e.g., crizotinib, capmatinib)
Quantified Difference	Mechanistic difference: Protein elimination vs. kinase inhibition
Conditions	MKN-45 cell line; Western blot for degradation; CCK-8 for proliferation

Why This Matters

For researchers investigating drug resistance mechanisms or seeking to overcome kinase inhibitor resistance, a degrader provides a distinct and complementary tool that cannot be substituted by an ATP-competitive inhibitor.

• [1] Ying S, Chi H, Wu X, Zeng P, Chen J, Fu T, Fu W, Zhang P, Tan W. Selective and Orally Bioavailable c‑Met PROTACs for the Treatment of c‑Met-Addicted Cancer. J Med Chem. 2024 Oct 10;67(19):17053-17069. View Source
• [2] Burslem GM, Crews CM. Proteolysis-Targeting Chimeras as Therapeutics and Tools for Biological Discovery. Cell. 2020 Apr 2;181(1):102-114. View Source
• [3] Lai AC, Crews CM. Induced protein degradation: an emerging drug discovery paradigm. Nat Rev Drug Discov. 2017 Feb;16(2):101-114. View Source
• [4] Min W, et al. Discovery of Potent and Selective c-Met Degraders for Hepatocellular Carcinoma Treatment. J Med Chem. 2024 Jul 4. View Source

Target Selectivity: PROTAC c-Met degrader-1 Demonstrates Excellent Selectivity Profile

In the original research article characterizing PROTAC c-Met degrader-1 (Met-DD4), the compound is described as inducing robust c-Met degradation with 'excellent selectivity' [1]. This is a critical differentiator from earlier-generation c-Met PROTACs, where selectivity profiles were often not well-defined. While quantitative off-target profiling data (e.g., full kinome screens) are not provided in the abstract or publicly available sections, the explicit mention of 'excellent selectivity' in a peer-reviewed medicinal chemistry journal distinguishes Met-DD4 from compounds like PRO-6E, for which selectivity data are entirely absent from product literature . This claim of selectivity, combined with the compound's potent degradation (DC50 = 6.21 nM) and oral bioavailability, positions it as a more refined and reliable chemical probe for studying c-Met biology without confounding off-target effects.

Degradation selectivity

Data to verify

Described as 'excellent selectivity' in J Med Chem; quantitative profiling not provided.

Reported selectivity context; off-target effects may require review.

Full kinome screen not available.

Evidence Dimension	Degradation Selectivity
Target Compound Data	Described as having 'excellent selectivity' in peer-reviewed publication
Comparator Or Baseline	PRO-6E: No selectivity data reported
Quantified Difference	Qualitative difference: Selectivity claimed vs. unknown
Conditions	Peer-reviewed characterization in J Med Chem 2024

Why This Matters

For researchers designing experiments to dissect c-Met-specific signaling pathways, a selective degrader minimizes confounding results from off-target protein degradation, ensuring more interpretable and reproducible data.

• [1] Ying S, Chi H, Wu X, Zeng P, Chen J, Fu T, Fu W, Zhang P, Tan W. Selective and Orally Bioavailable c‑Met PROTACs for the Treatment of c‑Met-Addicted Cancer. J Med Chem. 2024 Oct 10;67(19):17053-17069. View Source

Recommended Research Applications for PROTAC c-Met degrader-1 Based on Validated Evidence

Investigating c-Met Dependency and Overcoming Kinase Inhibitor Resistance in Gastric Cancer Models

PROTAC c-Met degrader-1 is ideally suited for studies examining the consequences of complete c-Met ablation in c-Met-addicted gastric cancer. The compound's validated potency in the MKN-45 cell line (DC50 = 6.21 nM, IC50 = 4.37 nM) and demonstrated in vivo antitumor efficacy in MKN-45 xenografts provide a robust foundation for investigating resistance mechanisms to traditional c-Met inhibitors like crizotinib or capmatinib [1]. Researchers can use this degrader to compare the phenotypic effects of kinase inhibition versus protein degradation, specifically to determine whether scaffolding functions of c-Met contribute to sustained oncogenic signaling or drug resistance.

Preclinical In Vivo Pharmacology Studies Requiring Oral Dosing of a c-Met Degrader

For drug discovery programs focused on developing orally bioavailable c-Met-targeted therapies, PROTAC c-Met degrader-1 serves as a critical positive control and benchmarking tool. Its documented oral activity and favorable pharmacokinetic profile in mouse models, as reported in the original J Med Chem publication, make it the preferred choice for in vivo studies over more potent but non-orally bioavailable c-Met PROTACs like degrader-6 [1][2]. It can be used to establish proof-of-concept for oral PROTAC efficacy, validate pharmacodynamic biomarkers of c-Met degradation in tumor tissue, and benchmark the efficacy of novel oral c-Met degraders under development.

Selective Chemical Probe for Dissecting c-Met-Specific Signaling Pathways

Given its reported 'excellent selectivity' for c-Met degradation, PROTAC c-Met degrader-1 is a valuable chemical biology tool for experiments requiring clean target engagement without confounding off-target degradation [1]. Researchers studying c-Met-dependent signaling cascades, protein-protein interactions, or downstream transcriptional programs can employ this compound to induce rapid and selective c-Met loss, enabling time-resolved analysis of pathway inactivation. This application is particularly relevant in cell lines where c-Met is the primary oncogenic driver and where off-target effects of less selective degraders could obscure data interpretation.

Developing and Validating c-Met Degradation Assays and Biomarker Studies

The well-characterized degradation kinetics of PROTAC c-Met degrader-1 (DC50 = 6.21 nM in MKN-45 cells) make it an ideal reference standard for developing and validating assays to measure c-Met protein levels [1]. This includes the optimization of Western blot protocols, the development of high-content imaging assays for c-Met degradation, or the establishment of flow cytometry-based methods to quantify c-Met loss at the single-cell level. Its robust activity provides a reliable positive control for ensuring assay sensitivity and reproducibility, and it can be used to benchmark the performance of novel c-Met degraders in high-throughput screening campaigns.

Application

Selection Property

Validation Focus

c-Met dependency and kinase inhibitor resistance in gastric cancer models

Degradation mechanism context

Resistance model endpoint review

Preclinical in vivo pharmacology studies with oral dosing

Oral dosing research fit

In vivo PK/PD endpoint validation

Selective chemical probe for c-Met signaling pathway dissection

Reported selectivity profile

Off-target degradation assessment

c-Met degradation assay development and biomarker studies

Assay positive control context

Degradation endpoint benchmarking

• [1] Ying S, Chi H, Wu X, Zeng P, Chen J, Fu T, Fu W, Zhang P, Tan W. Selective and Orally Bioavailable c‑Met PROTACs for the Treatment of c‑Met-Addicted Cancer. J Med Chem. 2024 Oct 10;67(19):17053-17069. View Source
• [2] MedChemExpress. PROTAC c-Met degrader-6 (HY-162315) Product Datasheet. View Source